2-[3-(3-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-phenylacetamide
CAS No.: 1260903-56-7
Cat. No.: VC4930738
Molecular Formula: C20H14ClN3O3S
Molecular Weight: 411.86
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1260903-56-7 |
|---|---|
| Molecular Formula | C20H14ClN3O3S |
| Molecular Weight | 411.86 |
| IUPAC Name | 2-[3-(3-chlorophenyl)-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]-N-phenylacetamide |
| Standard InChI | InChI=1S/C20H16ClN3O3S/c21-13-5-4-8-15(11-13)24-19(26)18-16(9-10-28-18)23(20(24)27)12-17(25)22-14-6-2-1-3-7-14/h1-11,16,18H,12H2,(H,22,25) |
| Standard InChI Key | VEMUAOYAFPDNJT-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)NC(=O)CN2C3C=CSC3C(=O)N(C2=O)C4=CC(=CC=C4)Cl |
Introduction
2-[3-(3-Chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-phenylacetamide is a synthetic organic compound belonging to the class of thieno[3,2-d]pyrimidines. This scaffold is a fused heterocyclic ring system that combines thiophene and pyrimidine moieties. The compound's structure includes a chlorophenyl group, a phenylacetamide substituent, and two keto groups on the pyrimidine ring. Such structural features make it a promising candidate for biological and pharmacological studies due to its potential activity in drug discovery.
Structural Features
The compound consists of:
-
Thieno[3,2-d]pyrimidine Core: A fused heterocyclic structure that mimics bioisosteres of purine bases such as adenine and guanine.
-
Chlorophenyl Substituent: Contributes to hydrophobic interactions and may enhance binding affinity in biological systems.
-
Phenylacetamide Group: Provides additional functionalization for hydrogen bonding and molecular recognition.
Molecular Formula
C₁₉H₁₂ClN₃O₃S
Molecular Weight
Approximately 397.84 g/mol.
Synthesis Pathways
The synthesis of thieno[3,2-d]pyrimidine derivatives typically involves:
-
Formation of Thiophene Derivatives: Starting from 2-aminothiophene or thiophene carboxylic acid esters.
-
Cyclization with Pyrimidine Precursors: Using reagents like carbonitriles or urea derivatives to form the fused thienopyrimidine core.
-
Functionalization: Introduction of chlorophenyl and phenylacetamide groups through electrophilic substitution or amidation reactions.
The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield .
Biological Activity
Thieno[3,2-d]pyrimidines are known for their diverse pharmacological properties:
-
Anticancer Activity: The scaffold has shown promise in inhibiting tumor growth by targeting enzymes like VEGFR-2 or kinases involved in cell proliferation .
-
Anti-inflammatory Potential: Molecular docking studies suggest that derivatives can inhibit enzymes like 5-lipoxygenase (5-LOX), reducing inflammation .
-
Antimicrobial Properties: Effective against bacterial, fungal, and parasitic infections due to their interaction with microbial enzymes .
-
CNS Protective Agents: Some derivatives exhibit neuroprotective effects by modulating oxidative stress pathways .
Analytical Characterization
The compound's structure is confirmed using:
-
NMR Spectroscopy:
-
-NMR shows characteristic singlets for NH and aromatic protons.
-
-NMR identifies carbonyl carbons and aromatic carbons.
-
-
Mass Spectrometry (MS):
-
Provides molecular ion peaks confirming the molecular weight.
-
-
Infrared Spectroscopy (IR):
Research Applications
This compound is primarily investigated for its potential as:
-
A lead molecule in anticancer drug development.
-
An anti-inflammatory agent targeting enzymatic pathways.
-
A broad-spectrum antimicrobial agent.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume